4-(1-Azepanyl)-5-[1,1'-biphenyl]-4-ylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-(azepan-1-yl)-5-(4-phenylphenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C24H23N3S/c1-2-7-15-27(14-6-1)23-22-21(16-28-24(22)26-17-25-23)20-12-10-19(11-13-20)18-8-4-3-5-9-18/h3-5,8-13,16-17H,1-2,6-7,14-15H2
• InChI Key: XFGXSQGRCAGYKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=C3C(=CSC3=NC=N2)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C24H23N3S
• Molecular Weight: 385.5 g/mol
• CAS No.: 345615-30-7

Description

“4-(1-Azepanyl)-5-[1,1’-biphenyl]-4-ylthieno[2,3-d]pyrimidine” is a complex organic compound with a molecular formula of C24H23N3S. It belongs to the class of compounds known as pyrido[2,3-d]pyrimidines, which are known to exhibit a broad spectrum of biological activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Molecular Structure Analysis

The molecular structure of “4-(1-Azepanyl)-5-[1,1’-biphenyl]-4-ylthieno[2,3-d]pyrimidine” is characterized by a thieno[2,3-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring. This core is substituted at the 4-position with a 1-azepanyl group and at the 5-position with a biphenyl group.

Physical and Chemical Properties Analysis

The molecular formula of “4-(1-Azepanyl)-5-[1,1’-biphenyl]-4-ylthieno[2,3-d]pyrimidine” is C24H23N3S, with an average mass of 385.525 Da and a monoisotopic mass of 385.161255 Da. Other physical and chemical properties are not detailed in the available literature.

Mechanism of Action

Target of Action

It is known that pyrido[2,3-d]pyrimidine, a similar scaffold, has a broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .

Mode of Action

It is known that similar compounds, such as pyrrolo[2,3-d]pyrimidines, have been used in the development of a variety of biphenyl-containing compounds through pd-catalyzed one-pot direct ortho c–h arylation .

Result of Action

Similar compounds have demonstrated potent antiproliferative activity against four tumor cell lines .

Future Directions

Pyrido[2,3-d]pyrimidines, including “4-(1-Azepanyl)-5-[1,1’-biphenyl]-4-ylthieno[2,3-d]pyrimidine”, represent an interesting class of compounds for future research due to their broad spectrum of biological activities. Further studies could focus on elucidating the specific synthesis process, chemical reactions, mechanism of action, and safety profile of this compound. This could potentially lead to the development of new selective, effective, and safe therapeutic agents.

Biochemical Analysis

Cellular Effects

Pyrimidines and their derivatives have been shown to exhibit a range of pharmacological effects, including anti-inflammatory activities . These effects are likely due to their interactions with various cellular processes, such as cell signaling pathways, gene expression, and cellular metabolism .

Metabolic Pathways

They may interact with various enzymes or cofactors, and could potentially affect metabolic flux or metabolite levels .